N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C19H18FNOS2/c1-13(10-14-11-24-18-5-3-2-4-17(14)18)21-19(22)12-23-16-8-6-15(20)7-9-16/h2-9,11,13H,10,12H2,1H3,(H,21,22)
• InChI Key: XRCFUHPXCBRATD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C19H18FNOS2
• Molecular Weight: 359.5 g/mol

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-((4-fluorophenyl)thio)acetamide, commonly known as BTFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor and Anticancer Activity

Research has shown that derivatives similar to the compound have been synthesized and evaluated for their potential antitumor and anticancer activities. For instance, a study on new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems demonstrated considerable anticancer activity against some cancer cell lines, indicating the relevance of such compounds in cancer research (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial and Antimicrobial Activities

The synthesis and evaluation of sulfide and sulfone derivatives of similar compounds have shown antimicrobial activity against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Badiger, Mulla, Khazi, & Khazi, 2013). Another study synthesized acetamide derivatives and investigated their analgesic and potential antimicrobial properties, providing insights into their therapeutic applications (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Inhibition of Biological Targets

Compounds with a similar chemical structure have been evaluated for their ability to inhibit specific biological targets. For example, a study on the synthesis, structure, and biological activities of novel triazole compounds containing thioamide group revealed that these compounds have antifungal and plant growth-regulating activities, indicating their potential in agricultural applications as well as in antifungal therapy (Fa-qian, Yong-qi, Liang-zhong, Lude, Xu-jie, & Xin, 2005).

VEGF-A Inhibition for Antiproliferative Effects

Another study focused on the synthesis and evaluation of novel benzophenone-thiazole derivatives as potent VEGF-A inhibitors, which showed promising antiproliferative effects through translational VEGF-A inhibition, suggesting their utility in cancer treatment (Prashanth et al., 2014).